3-[4-(Dimethylamino)phenyl]-1,4-bis(3-methoxyphenyl)-2,5-piperazinedione

• Molecular Formula: C26H27N3O4
• Molecular Weight: 445.5 g/mol
• IUPAC Name: 3-[4-(dimethylamino)phenyl]-1,4-bis(3-methoxyphenyl)piperazine-2,5-dione
• InChI: InChI=1S/C26H27N3O4/c1-27(2)19-13-11-18(12-14-19)25-26(31)28(20-7-5-9-22(15-20)32-3)17-24(30)29(25)21-8-6-10-23(16-21)33-4/h5-16,25H,17H2,1-4H3
• InChI Key: DMHUJPLBOSXCPU-UHFFFAOYSA-N
• SMILES: CN(C)C1=CC=C(C=C1)C2C(=O)N(CC(=O)N2C3=CC(=CC=C3)OC)C4=CC(=CC=C4)OC

Description

3-[4-(Dimethylamino)phenyl]-1,4-bis(3-methoxyphenyl)-2,5-piperazinedione, commonly known as DAPT, is a chemical compound that has been extensively studied for its potential applications in scientific research. DAPT is a potent inhibitor of gamma-secretase, an enzyme that plays a key role in the processing of amyloid precursor protein (APP) into amyloid beta peptides, which are implicated in the development of Alzheimer's disease.

Mechanism of Action

DAPT is a potent inhibitor of gamma-secretase, an enzyme that plays a key role in the processing of 3-[4-(Dimethylamino)phenyl]-1,4-bis(3-methoxyphenyl)-2,5-piperazinedione into amyloid beta peptides. By inhibiting gamma-secretase, DAPT reduces the production of amyloid beta peptides and promotes the production of soluble this compound. DAPT also inhibits the processing of Notch receptors, which play a key role in cell differentiation and proliferation.
Biochemical and Physiological Effects:
DAPT has been shown to have a number of biochemical and physiological effects. In addition to its effects on this compound and Notch processing, DAPT has been shown to inhibit the production of reactive oxygen species and promote the production of antioxidant enzymes. DAPT has also been shown to have anti-inflammatory effects and to promote the survival of neurons.

Advantages and Limitations for Lab Experiments

DAPT has a number of advantages for use in lab experiments. It is a potent and selective inhibitor of gamma-secretase, making it an ideal tool for studying the role of gamma-secretase in various biological processes. DAPT is also relatively easy to synthesize and is commercially available. However, there are also limitations to the use of DAPT in lab experiments. DAPT can have off-target effects, particularly at high concentrations, and its effects on other signaling pathways can complicate the interpretation of results.

Future Directions

There are a number of future directions for DAPT research. One area of interest is the development of more selective gamma-secretase inhibitors that can reduce the production of amyloid beta peptides without inhibiting the processing of other substrates. Another area of interest is the development of DAPT derivatives with improved pharmacokinetic properties, such as increased bioavailability and longer half-life. DAPT may also have potential applications in other neurological disorders, such as Parkinson's disease and Huntington's disease, and in other areas of cancer research.

Synthesis Methods

DAPT can be synthesized using a variety of methods, but the most commonly used method involves the reaction of 3,4-dimethylaminobenzaldehyde with 3-methoxybenzylamine to form the intermediate 3-(4-dimethylaminophenyl)-1-(3-methoxyphenyl)prop-2-en-1-one, which is then reacted with piperazine and 3-methoxybenzaldehyde to form the final product, DAPT.

Scientific Research Applications

DAPT has been extensively studied for its potential applications in scientific research, particularly in the field of Alzheimer's disease research. DAPT has been shown to inhibit the production of amyloid beta peptides and promote the production of soluble 3-[4-(Dimethylamino)phenyl]-1,4-bis(3-methoxyphenyl)-2,5-piperazinedione, which has been shown to have neuroprotective effects. DAPT has also been studied for its potential applications in cancer research, as gamma-secretase is also involved in the processing of Notch receptors, which play a key role in cell differentiation and proliferation.